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Cat. No.: B093931 Get Quote

Disclaimer: Quantitative rheological data for pure Pentaerythrityl Tetrastearate (PETS) melts

is not readily available in public scientific literature. This guide synthesizes information on the

known physical properties of PETS, general principles of polymer melt rheology, and specific

data from structurally analogous pentaerythrityl esters to provide a comprehensive overview for

researchers, scientists, and drug development professionals. The rheological data presented

for analogous compounds should be considered illustrative of the expected behavior of PETS.

Introduction
Pentaerythrityl Tetrastearate (PETS) is a tetraester formed from the reaction of

pentaerythrityl and stearic acid. With the chemical formula C77H148O8, it is a high molecular

weight, waxy solid at room temperature.[1] PETS is widely utilized across various industries,

including plastics, cosmetics, and lubricants, owing to its excellent thermal stability, lubricating

properties, and function as a viscosity modifier.[1][2] In the pharmaceutical and cosmetics

sectors, it serves as a thickening agent, emollient, and stabilizer in formulations.[3]

The performance of PETS in many of its applications, particularly in polymer processing and

formulation development, is critically dependent on its rheological behavior in the molten state.

Rheology, the study of the flow and deformation of matter, provides crucial insights into material

processability and final product characteristics.[3] In polymer melts, PETS acts as both an

internal and external lubricant, reducing friction and the viscosity of the polymer melt to improve

flow properties.[2][4] This guide details the expected rheological properties of PETS melts,
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outlines standard experimental protocols for their measurement, and presents data from

analogous compounds to serve as a reference.

Physicochemical Properties of Pentaerythrityl
Tetrastearate
Before delving into its rheological behavior, it is essential to understand the fundamental

physicochemical properties of PETS. These properties provide context for its behavior at

elevated, molten temperatures.

Property Value Reference

Appearance White powder or solid

CAS Number 115-83-3

Molecular Formula C77H148O8 [1]

Molecular Weight 1202.0 g/mol [1]

Melting Point 55 - 65 °C

Acid Value ≤ 2.0 mgKOH/g

Saponification Value 185 - 195 mgKOH/g

Iodine Value ≤ 2.0 gI2/100g

Solubility
Soluble in ethanol and

benzene; Insoluble in water

Rheological Behavior of Pentaerythrityl Ester Melts
The rheological profile of a polymer melt is typically characterized by its viscosity and

viscoelastic properties as a function of shear rate, temperature, and frequency. While specific

data for PETS is scarce, the behavior of similar long-chain fatty acid esters provides valuable

insight.

Shear Thinning Behavior
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Polymer melts and complex fluids like molten PETS are typically non-Newtonian, meaning their

viscosity is dependent on the applied shear strain.[3] Specifically, they exhibit shear thinning (or

pseudoplastic) behavior, where viscosity decreases as the shear rate increases.[3]

At rest or under low shear, the long molecular chains of PETS are randomly oriented and

entangled. This entanglement creates a high resistance to flow, resulting in high viscosity. As

the shear rate increases, the polymer chains begin to disentangle and align in the direction of

flow. This alignment reduces intermolecular friction and resistance, leading to a decrease in

viscosity.[3] This property is crucial in processes like injection molding, where high shear rates

in the mold allow the material to flow easily, while low shear rates upon cooling help the product

maintain its shape.

Caption: Conceptual model of shear thinning in PETS melts.

Temperature Dependence of Viscosity
The viscosity of PETS melt is highly dependent on temperature. As temperature increases, the

kinetic energy of the polymer chains increases, leading to greater molecular mobility and a

reduction in intermolecular forces. This results in a significant decrease in viscosity.[3] This

relationship is critical for defining the processing window for applications like extrusion and

molding.

Viscoelastic Properties
Viscoelastic materials like PETS exhibit both viscous (liquid-like) and elastic (solid-like)

properties. These are often characterized using oscillatory rheometry to measure the storage

modulus (G') and the loss modulus (G'').[3]

Storage Modulus (G'): Represents the elastic component and the energy stored during

deformation.

Loss Modulus (G''): Represents the viscous component and the energy dissipated as heat.

The ratio of G'' to G' (tan δ) indicates whether the material's behavior is predominantly viscous

or elastic under specific conditions.[3]
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Quantitative Data of Analogous Pentaerythrityl
Esters
To illustrate the expected viscosity of PETS, the following table summarizes kinematic viscosity

data for two structurally similar compounds: Pentaerythrityl Tetraoleate (PETO) and

Pentaerythrityl Tetraisostearate (PETIS). PETO contains unsaturated oleic acid chains, while

PETIS contains branched isostearic acid chains. PETS, with its saturated, linear stearic acid

chains, is expected to exhibit higher viscosity and a higher melting point due to more efficient

molecular packing and stronger van der Waals forces.

Parameter
Pentaerythrityl
Tetraoleate (PETO)

Pentaerythrityl
Tetraisostearate
(PETIS)

Expected for
Pentaerythrityl
Tetrastearate
(PETS)

Kinematic Viscosity @

40°C (mm²/s or cSt)
64 90

Higher than PETO

and PETIS

Kinematic Viscosity @

100°C (mm²/s or cSt)
11.5 15.5

Higher than PETO

and PETIS

Viscosity Index (VI) 185 165 High

Reference [5][6] [5][6] Inferred

Experimental Protocols for Rheological
Characterization
Standardized methods are used to measure the rheological properties of polymer melts.

Rotational rheometry and capillary rheometry are two common techniques.[3]

Rotational Rheometry (for Viscosity and Viscoelasticity)
This method is ideal for characterizing viscosity at low to moderate shear rates and for

determining viscoelastic properties (G', G'').
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Objective: To determine the relationship between shear stress, shear rate, and viscosity, and to

characterize the material's viscoelastic response.[3]

Apparatus: A rotational rheometer equipped with a parallel-plate or cone-and-plate geometry

and a temperature control unit (e.g., a Peltier plate).[3]

Methodology:

Sample Preparation: PETS solid is heated above its melting point (e.g., to 70-80°C) until fully

molten and homogenous.

Sample Loading: A small amount of the molten sample is carefully placed onto the lower

plate of the rheometer. The upper geometry (cone or plate) is lowered to a predefined gap,

ensuring the sample fills the gap completely without overflowing.[3]

Temperature Equilibration: The sample is allowed to equilibrate at the desired test

temperature for a sufficient time to ensure thermal homogeneity.[3]

Shear Rate Sweep (for Viscosity): A controlled shear rate is applied, typically increasing

logarithmically (e.g., 0.1 to 100 s⁻¹). The instrument measures the corresponding shear

stress. Apparent viscosity is then calculated at each shear rate.[3]

Oscillatory Test (for Viscoelasticity): A small-amplitude, sinusoidal strain is applied to the

sample over a range of frequencies. The resulting stress and the phase shift between the

stress and strain are measured to calculate G' and G''.[3]

Capillary Rheometry (for High Shear Rate Viscosity)
This technique is used to measure viscosity at the high shear rates relevant to processing

conditions like injection molding and extrusion.

Objective: To measure the melt flow properties and viscosity of the material under high-shear-

rate conditions.

Apparatus: A capillary rheometer consisting of a heated barrel, a piston, and a die of known

dimensions.

Methodology:
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Sample Loading: PETS pellets or powder are loaded into the rheometer barrel.

Melting and Equilibration: The material is heated to the desired test temperature and allowed

to melt and reach thermal equilibrium.

Extrusion: The piston moves at a constant, programmed speed, forcing the molten PETS

through the capillary die.

Data Acquisition: The pressure drop across the die and the volumetric flow rate are

measured.

Calculation: Shear stress at the wall and the apparent shear rate are calculated from the die

geometry, pressure drop, and flow rate. These values are used to determine the viscosity at

high shear rates. Corrections (e.g., Bagley and Rabinowitsch corrections) are often applied

to obtain true viscosity values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain PETS Sample

Sample Preparation
(Heating above Melting Point)

Select Rheometry Method

Rotational Rheometry
(Low/Moderate Shear)

 Low Shear / Viscoelasticity 

Capillary Rheometry
(High Shear)

 High Shear / Processing 

Load Sample onto Rheometer Load Sample into Barrel

Temperature Equilibration

Perform Measurement
(Shear Sweep / Oscillation)

Obtain Viscosity & G', G'' Data

Data Analysis & Reporting

Melt & Equilibrate

Extrude through Die

Obtain Pressure Drop & Flow Rate Data

End: Rheological Profile

Click to download full resolution via product page

Caption: A typical experimental workflow for rheological analysis.
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Chemical Structure of Pentaerythrityl Tetrastearate
The molecular structure of PETS is fundamental to its rheological properties. It features a

compact, central neopentane core (from pentaerythritol) with four long, linear, and flexible

stearic acid chains. This structure contributes to its high molecular weight and the significant

potential for chain entanglement in the molten state.

Caption: 2D chemical structure of Pentaerythrityl Tetrastearate.

Conclusion
The rheological properties of Pentaerythrityl Tetrastearate melts are integral to its function as

a high-performance additive in plastics processing and as a texturizing agent in pharmaceutical

and cosmetic formulations. While direct quantitative data is limited, an understanding of its

physicochemical properties and data from analogous esters indicates that PETS melts behave

as shear-thinning, viscoelastic fluids. Their viscosity is highly sensitive to both temperature and

shear rate. The standardized experimental protocols described herein provide a robust

framework for researchers to perform detailed characterization of PETS and similar materials,

enabling optimization of processing conditions and formulation performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Rheological
Properties of Pentaerythrityl Tetrastearate Melts]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093931#rheological-properties-of-
pentaerythrityl-tetrastearate-melts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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